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Compound of Interest

Compound Name: 3-Chloro-2-hydroxybenzaldehyde

Cat. No.: B016314

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 3-chloro-2-
hydroxybenzaldehyde as a precursor in the synthesis of novel compounds with potential
applications in agrochemical research. The focus is on the synthesis of Schiff bases and their
derivatives, which have demonstrated significant antimicrobial properties, suggesting their
potential as fungicides or bactericides.

Introduction

3-Chloro-2-hydroxybenzaldehyde, also known as 3-chlorosalicylaldehyde, is a versatile
organic compound.[1] Its chemical structure, featuring an aldehyde, a hydroxyl group, and a
chlorine atom on a benzene ring, makes it a valuable starting material for the synthesis of a
variety of heterocyclic compounds and Schiff bases.[1] In the context of agrochemical research,
derivatives of 3-chloro-2-hydroxybenzaldehyde have been investigated for their biological
activities, particularly their potential as antimicrobial agents to combat plant pathogens.

Key Application: Synthesis of Schiff Bases with
Antimicrobial Activity

The most prominent application of 3-chloro-2-hydroxybenzaldehyde in agrochemical
research is its use as a precursor for the synthesis of Schiff bases. Schiff bases are formed by
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the condensation of a primary amine with an aldehyde or ketone. The resulting imine (-C=N-)
group is a key feature that contributes to the biological activity of these compounds. Schiff
bases derived from 3-chloro-2-hydroxybenzaldehyde, and their metal complexes, have
shown promising in vitro antifungal and antibacterial activity, making them interesting
candidates for the development of new fungicides and bactericides.

The synthesis of Schiff bases from 3-chloro-2-hydroxybenzaldehyde is a straightforward
condensation reaction. The general workflow is depicted below.
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Reactants Process

3-Chloro-2-hydroxybenzaldehyde Primary Amine (R-NH2) Solvent (e.g., Ethanol) Catalyst (e.g., Acetic Acid)

Products

\4
Schiff Base Water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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